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Compound of Interest

Compound Name: N-(5-Methyl-2-thienyl)benzamide

Cat. No.: B14919037

Get Quote

Executive Summary
Immediate Action Required: Treat N-(5-Methyl-2-thienyl)benzamide as Hazardous Organic

Waste. Do not dispose of this compound down the drain or in general trash. Due to the

presence of sulfur (thiophene ring) and nitrogen (amide linkage), the only compliant disposal

method is high-temperature incineration at an approved facility to prevent the release of toxic

oxides (SOx/NOx).

Risk Classification:

Primary Hazard: Irritant (Skin/Eye/Respiratory).

Secondary Hazard: Potential aquatic toxicity (characteristic of thiophene derivatives).

Waste Code (RCRA): Not specifically P- or U-listed; classify as D001 (Ignitable) if in

flammable solvent, or general Hazardous Chemical Waste based on toxicity characteristics.
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Note: Specific SDS data for this exact analog is often limited. The following data is synthesized

from structural analogs (Benzamides and Alkylthiophenes) using the Read-Across method.

Property Specification

Chemical Name N-(5-Methyl-2-thienyl)benzamide

Molecular Formula C₁₂H₁₁NOS

Molecular Weight 217.29 g/mol

Physical State Solid (typically off-white to yellow powder)

Solubility Low in water; soluble in DMSO, Methanol, DCM

Key Hazards

H315: Causes skin irritationH319: Causes

serious eye irritationH335: May cause

respiratory irritation

Structural Safety Analysis
The molecule contains two distinct functional groups that dictate its disposal:

Thiophene Ring: Sulfur-containing heterocycle. Improper combustion can release sulfur

dioxide (SO₂).

Benzamide Linkage: Nitrogen-containing amide. Requires proper thermal destruction to

avoid generating nitrogen oxides (NOx) or cyanides under incomplete combustion.

Pre-Disposal Handling & Segregation[1]
A. Solid Waste (Pure Substance)

Containment: Transfer the solid into a wide-mouth HDPE or glass jar.

Labeling: Attach a hazardous waste tag immediately.

Required Fields: Chemical Name (No abbreviations), "Toxic," "Irritant," and Start Date.

Segregation: Store with Solid Organic Toxins.
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Incompatible: Do not store with strong oxidizers (e.g., nitric acid, perchlorates) as

thiophenes can react vigorously.

B. Liquid Waste (Solutions)
Solvent Check: Identify the solvent (e.g., DMSO, Methanol).

Segregation:

Halogenated: If dissolved in DCM or Chloroform -> Halogenated Organic Waste.

Non-Halogenated: If dissolved in Methanol or DMSO -> Non-Halogenated Organic Waste.

Concentration Limit: If the concentration is >10%, mark the container as "High

Concentration."

Disposal Protocols
Protocol A: Solid Waste Disposal
For expired pure substance or contaminated solid debris (gloves, weighing boats).

Collection: Place all contaminated solids into a clear, 6-mil polyethylene bag or a dedicated

solid waste drum.

Sealing: Twist and tape the bag neck (gooseneck seal) to prevent dust escape.

Secondary Containment: Place the sealed bag into the laboratory's satellite accumulation

area container (must be closed when not in use).

Final Disposal: Ship to a TSDF (Treatment, Storage, and Disposal Facility) for Incineration.

Protocol B: Liquid Waste Disposal
For reaction mixtures or mother liquors.

pH Check: Ensure the solution is neutral (pH 6-8). Thiophene amides can hydrolyze in strong

acids/bases, potentially releasing more volatile thiophene derivatives.
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Bulking: Pour into the appropriate solvent waste carboy (Halogenated vs. Non-Halogenated).

Precipitation Caution: If the compound precipitates upon mixing with other waste, stop

immediately. Create a separate waste stream labeled "High Solids Organic Waste."

Emergency Spill Response Workflow
Visualizing the Response Plan The following decision tree outlines the immediate steps for a

spill in the laboratory.

Spill Detected

Assess Volume & State

Solid Spill (Powder) Liquid Spill (Solution)

1. Avoid Dust (Do NOT Sweep)
2. Cover with damp paper towels

3. Scoop into bag

1. Contain with absorbent pads
2. Cover with vermiculite/sand

3. Scoop into bag

Clean Surface with Soap/Water

Label as Hazardous Waste
(Tag: Contaminated Debris)

Click to download full resolution via product page

Caption: Decision logic for responding to N-(5-Methyl-2-thienyl)benzamide spills. Note the

specific instruction to avoid dry sweeping solids to prevent inhalation.
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Regulatory Compliance & Waste Codes
Regulation Code/Classification Requirement

US EPA (RCRA) Not Listed (P/U)

Characterize by

toxicity/ignitability. Use D001 if

in flammable solvent.

EU CLP Irritant (Xi)

Dispose per European Waste

Catalogue (EWC) code 07 01

04* (organic

solvents/solutions).

DOT (Transport) Not Regulated (Solid)

If in solution, regulate based

on the solvent (e.g., UN 1993

for Flammable Liquid).

Mechanism of Thermal Destruction
Why incineration? The thiophene ring requires high temperatures (>1000°C) to break the C-S

bonds completely. ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-

inserted display">

Standard scrubbers at the incineration facility capture the resulting acidic gases (SOx/NOx).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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